Cas no 878994-03-7 (5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one)
![5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one structure](https://www.kuujia.com/scimg/cas/878994-03-7x500.png)
878994-03-7 structure
Product name:5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one
5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one
- 5-(3-methoxyphenyl)-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
- 5-(3-METHOXYPHENYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-OL
- DB-078773
- 5-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
- 5-(3-methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
- 878994-03-7
- 906761-11-3
- AKOS005539530
- AKOS000632634
- STK235411
- STK603300
- 5-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
- DB-077134
- DTXSID90424675
-
- Inchi: InChI=1S/C12H10N4O2/c1-18-9-4-2-3-8(5-9)10-6-11(17)16-12(15-10)13-7-14-16/h2-7H,1H3,(H,13,14,15)
- InChI Key: QHHOVEHUVNAMML-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 242.08037557Da
- Monoisotopic Mass: 242.08037557Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 66.3Ų
5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one Related Literature
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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2. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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3. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
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Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
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